N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• Molecular Formula: C31H28N6O4
• Molecular Weight: 548.6 g/mol
• IUPAC Name: N-[(E)-N'-(4,6-dimethylpyrimidin-2-yl)-N-[4-(2-phenylethoxy)phenyl]carbamimidoyl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C31H28N6O4/c1-20-18-21(2)33-30(32-20)36-31(35-27(38)19-37-28(39)25-10-6-7-11-26(25)29(37)40)34-23-12-14-24(15-13-23)41-17-16-22-8-4-3-5-9-22/h3-15,18H,16-17,19H2,1-2H3,(H2,32,33,34,35,36,38)
• InChI Key: BVSCWABYXXHWEQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\NC2=CC=C(C=C2)OCCC3=CC=CC=C3)/NC(=O)CN4C(=O)C5=CC=CC=C5C4=O)C
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(NC2=CC=C(C=C2)OCCC3=CC=CC=C3)NC(=O)CN4C(=O)C5=CC=CC=C5C4=O)C

Description

N-[(Z)-[(4,6-Dimethylpyrimidin-2-yl)amino]{[4-(2-Phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is a structurally complex small molecule featuring three key motifs:

4,6-Dimethylpyrimidin-2-yl group: A heterocyclic aromatic ring common in kinase inhibitors due to its ability to form hydrogen bonds with ATP-binding sites .

Phenylethoxy phenyl substituent: A lipophilic aromatic moiety that enhances membrane permeability and target binding via π-π stacking .

Isoindol-1,3-dione acetamide: A planar, rigid phthalimide derivative known for modulating protein-protein interactions and improving metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide typically involves multi-step organic reactions. The process may start with the preparation of the pyrimidine and isoindole intermediates, followed by their coupling under specific conditions to form the final product. Common reagents might include amines, aldehydes, and various catalysts to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, automated synthesis equipment, and rigorous purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions would vary depending on the desired transformation but could include specific temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could produce a more saturated molecule.

Scientific Research Applications

Chemistry

In chemistry, N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology and Medicine

In biology and medicine, this compound may have potential as a therapeutic agent. Its ability to interact with biological molecules could make it useful in drug discovery and development. Research might focus on its effects on specific enzymes, receptors, or cellular pathways.

Industry

In industry, the compound could be used in the development of new materials with specific properties. For example, its structural features might make it suitable for use in polymers, coatings, or other advanced materials.

Mechanism of Action

The mechanism of action of N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering their activity, or modulating signaling pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights critical differences between the target compound and its analogs:

Compound Name & Reference	Key Structural Features	Hypothesized Bioactivity	Physicochemical Properties
Target Compound	4,6-Dimethylpyrimidine, phenylethoxy phenyl, isoindol-1,3-dione acetamide	Likely kinase inhibition or anticancer activity	Low aqueous solubility (logP >3 inferred from lipophilic groups)
Compound 11p ()	Benzodiazepine core, pyrimido-pyrimidine, methylphenyl substituents	Kinase inhibition (e.g., JAK/STAT pathway)	Moderate solubility (polar pyrimido-pyrimidine)
Compound	Methoxyindole ethyl, 4,6-dimethylpyrimidine, benzamide	Serotonin receptor modulation (indole moiety)	High lipophilicity (logP ~4) due to methoxyindole
Compound (907972-56-9)	Triazole-thio, fluoroindole ethyl, pyrimidine	Antimicrobial (fluoro group enhances target affinity)	Improved solubility (thioether enhances polarity)
S4c/S4d ()	Isoindol-1,3-dione, pyridine/pentanamide	Anticancer (reported in phthalimide derivatives)	Moderate solubility (Rf ~0.5 in polar solvents)

Bioactivity and Mechanism Insights

• Target Compound vs. Compound 11p : Both contain pyrimidine derivatives, but Compound 11p’s benzodiazepine core may confer CNS activity, whereas the target’s phenylethoxy group suggests peripheral target engagement .
• Isoindol-1,3-dione Analogs : Compounds like S4c/S4d () demonstrate that this moiety enhances DNA intercalation or proteasome inhibition, a trait likely shared by the target compound .
• Molecular Networking : High cosine scores (>0.8) in MS/MS fragmentation would link the target compound to phthalimide-based anticancer agents, as seen in ’s dereplication strategies .

Data Tables

Table 1: Structural Comparison of Key Motifs

Motif	Target Compound	Compound 11p	Compound	Compound
Pyrimidine Core	4,6-Dimethyl	Pyrimido-pyrimidine	4,6-Dimethyl	4,6-Dimethyl
Aromatic Substituent	Phenylethoxy phenyl	Methylphenyl	Methoxyindole ethyl	Fluoroindole ethyl
Functional Group	Isoindol-1,3-dione	Benzodiazepine	Benzamide	Triazole-thio

Table 2: Hypothetical Bioactivity Clustering (Based on )

Compound Cluster	Structural Commonality	Predicted Mode of Action
Target + S4c/S4d	Isoindol-1,3-dione	Proteasome inhibition
Target +	Pyrimidine core	Kinase inhibition
+ Antimicrobials	Halogenated aromatics	Microbial membrane disruption

Biological Activity

N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is a complex organic compound with potential biological applications. Its structure suggests possible interactions with various biological targets, making it a candidate for further pharmacological investigation.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C22H24N6O3S
• Molecular Weight : 452.5 g/mol
• IUPAC Name : N-[4-[[[(4,6-dimethylpyrimidin-2-yl)amino]-(2-methylanilino)methylidene]amino]sulfonylphenyl]acetamide

The structure includes a pyrimidine ring, an isoindole moiety, and multiple aromatic systems that may contribute to its biological activity.

Biological Activity Overview

Research into the biological activity of this compound has focused on its potential as an anticonvulsant and its interactions with various enzyme systems.

Anticonvulsant Activity

Studies have indicated that derivatives of similar structures exhibit anticonvulsant properties. For instance, compounds with pyrimidine and isoindole frameworks have been evaluated for their efficacy in animal models of epilepsy. The mechanism of action often involves modulation of neuronal voltage-sensitive sodium channels, which are critical in seizure activity.

• Mechanism of Action :
  • The compound may act as a sodium channel blocker, stabilizing neuronal membranes and preventing hyperexcitability.
  • It has shown promising results in both maximal electroshock (MES) and pentylenetetrazole models of seizures, indicating its potential as an anticonvulsant agent.
• Case Studies :
  • A study on related compounds demonstrated significant protection against seizures in rodent models when administered at specific dosages (e.g., 100 mg/kg) .
  • Variations in chemical structure, such as the introduction of fluorine atoms, have been linked to increased potency and metabolic stability .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of N-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino]{[4-(2-phenylethoxy)phenyl]amino}methylidene]-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is crucial for assessing its therapeutic potential:

Parameter	Value
Bioavailability	To be determined
Half-life	To be determined
Metabolism	Hepatic metabolism
Toxicity	Low toxicity observed in preliminary studies